Cas no 2229285-83-8 (1,3-dimethyl-5-(2-nitroethyl)benzene)

• Product Name: 1,3-dimethyl-5-(2-nitroethyl)benzene
• CAS No: 2229285-83-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5973470
• PubChem ID: 165715959
• Update Time: 2025-11-01

1,3-dimethyl-5-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(2-nitroethyl)benzene
• 2229285-83-8
• EN300-1820952

• Inchi： 1S/C10H13NO2/c1-8-5-9(2)7-10(6-8)3-4-11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key： FASBNLSGWVFXHS-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,3-dimethyl-5-(2-nitroethyl)benzene

Professional Introduction to 1,3-dimethyl-5-(2-nitroethyl)benzene (CAS No. 2229285-83-8)

1,3-dimethyl-5-(2-nitroethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 2229285-83-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a benzene ring substituted with two methyl groups at the 1 and 3 positions and a 2-nitroethyl group at the 5 position, imparts distinct reactivity and functionality that make it a valuable candidate for further exploration.

The synthesis of 1,3-dimethyl-5-(2-nitroethyl)benzene involves a series of carefully orchestrated chemical reactions that highlight the principles of organic synthesis. The process typically begins with the nitration of toluene derivatives, followed by selective alkylation to introduce the nitroethyl group. This multi-step synthesis requires precise control over reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize the final product.

In recent years, 1,3-dimethyl-5-(2-nitroethyl)benzene has been studied for its potential role in developing novel pharmaceutical agents. The presence of both electron-withdrawing nitro groups and alkyl substituents makes this compound a versatile scaffold for drug design. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties. The nitro group, in particular, can be reduced to an amine, opening up possibilities for further functionalization and drug development.

The pharmacological activity of compounds like 1,3-dimethyl-5-(2-nitroethyl)benzene is often linked to their ability to interact with biological targets such as enzymes and receptors. Preliminary studies have suggested that certain derivatives of this compound may exhibit inhibitory effects on specific enzymes implicated in diseases like cancer and inflammation. These findings have spurred further research into optimizing the molecular structure to enhance potency and selectivity. Computational modeling and high-throughput screening techniques are being utilized to identify promising analogs that could serve as lead compounds for future drug development.

The chemical properties of 1,3-dimethyl-5-(2-nitroethyl)benzene also make it a useful tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for characterizing the compound during synthesis and for studying its behavior in biological systems. Additionally, the compound's stability under various conditions makes it suitable for use in calibrating instruments and developing standardized protocols for research laboratories.

The industrial applications of 1,3-dimethyl-5-(2-nitroethyl)benzene extend beyond pharmaceuticals. Its unique reactivity has been leveraged in the production of dyes, polymers, and other specialty chemicals. The ability to modify its structure allows chemists to tailor its properties for specific industrial needs. For instance, derivatives of this compound have been investigated as monomers for polymerization reactions, leading to materials with enhanced durability and functionality.

The environmental impact of working with compounds like 1,3-dimethyl-5-(2-nitroethyl)benzene is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Sustainable chemistry principles are being applied to optimize processes for synthesizing this compound more efficiently while adhering to environmental regulations. This approach not only benefits the environment but also ensures the long-term viability of chemical research programs.

The future directions for research on 1,3-dimethyl-5-(2-nitroethyl)benzene are promising and multifaceted. Ongoing studies aim to uncover new synthetic pathways that improve yield and reduce costs without compromising quality. Additionally, exploring its biological activity through structure-activity relationship (SAR) studies will provide insights into how modifications can enhance its therapeutic potential. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical applications that benefit society.

In conclusion, 1,3-dimethyl-5-(2-nitroethyl)benzene (CAS No. 2229285-83-8) represents a fascinating area of study within organic chemistry and pharmaceutical science. Its unique structure offers opportunities for developing novel drugs while also serving as a valuable tool in analytical chemistry and industrial applications. As research continues to evolve, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.